Cas no 920177-35-1 (1-(3-methoxybenzoyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine)

• Product Name: 1-(3-methoxybenzoyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine
• CAS No: 920177-35-1
• MF: C₂₂H₂₁N₇O₂
• MW: 415.447843313217
• CID: 5496522
• PubChem ID: 41232697
• Update Time: 2025-06-08

1-(3-methoxybenzoyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• SR-01000916935
• 1-(3-methoxybenzoyl)-4-{3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine
• SR-01000916935-1
• F2865-0033
• (3-methoxyphenyl)(4-(3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)methanone
• (3-methoxyphenyl)-[4-(3-phenyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]methanone
• VU0502769-1
• AKOS024472609
• 920177-35-1
• 1-(3-methoxybenzoyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine

• Inchi： 1S/C22H21N7O2/c1-31-18-9-5-6-16(14-18)22(30)28-12-10-27(11-13-28)20-19-21(24-15-23-20)29(26-25-19)17-7-3-2-4-8-17/h2-9,14-15H,10-13H2,1H3
• InChI Key： QVMHFWZTTSBMCE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)OC)N1CCN(C2C3=C(N=CN=2)N(C2C=CC=CC=2)N=N3)CC1

Computed Properties

• Exact Mass: 415.17567294g/mol
• Monoisotopic Mass: 415.17567294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 89.3Ų

Additional information on 1-(3-methoxybenzoyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine

Recent Advances in the Study of 1-(3-methoxybenzoyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine (CAS: 920177-35-1)

In recent years, the compound 1-(3-methoxybenzoyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine (CAS: 920177-35-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazolopyrimidine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following sections provide a comprehensive overview of the latest research developments related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of 1-(3-methoxybenzoyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and flow chemistry to achieve higher efficiency and scalability. These methodological advancements are critical for the large-scale production of the compound, which is essential for further preclinical and clinical evaluations.

Biological studies have revealed that 920177-35-1 exhibits potent inhibitory activity against several key enzymes involved in inflammatory and oncogenic pathways. For instance, recent in vitro assays demonstrated its ability to selectively inhibit phosphodiesterase (PDE) isoforms, which are implicated in a range of diseases, including chronic obstructive pulmonary disease (COPD) and certain cancers. Additionally, the compound has shown promising results in modulating the activity of kinases such as PI3K and mTOR, suggesting its potential as a multi-targeted therapeutic agent.

In vivo studies using animal models have further validated the therapeutic potential of 1-(3-methoxybenzoyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine. For example, a recent study reported significant anti-inflammatory effects in a murine model of rheumatoid arthritis, with reduced joint swelling and inflammatory cytokine levels. Another study highlighted its anti-proliferative effects in xenograft models of breast cancer, where the compound effectively suppressed tumor growth without causing significant toxicity.

Despite these promising findings, challenges remain in the development of 920177-35-1 as a clinical candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Recent efforts have focused on designing derivatives with improved drug-like properties, and preliminary results indicate that modifications to the piperazine moiety may enhance both potency and selectivity.

In conclusion, 1-(3-methoxybenzoyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine represents a promising scaffold for the development of novel therapeutics. Its diverse biological activities and potential for multi-targeted therapy make it a valuable candidate for further investigation. Continued research efforts are expected to elucidate its full therapeutic potential and pave the way for clinical translation.